Cas no 1517882-97-1 (4-amino-4-(1-methyl-1H-imidazol-2-yl)butanoic acid)

• Product Name: 4-amino-4-(1-methyl-1H-imidazol-2-yl)butanoic acid
• CAS No: 1517882-97-1
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• CID: 6329608
• PubChem ID: 82601668
• Update Time: 2025-10-12

4-amino-4-(1-methyl-1H-imidazol-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(1-methyl-1H-imidazol-2-yl)butanoic acid
• EN300-1797330
• 1517882-97-1

• Inchi： 1S/C8H13N3O2/c1-11-5-4-10-8(11)6(9)2-3-7(12)13/h4-6H,2-3,9H2,1H3,(H,12,13)
• InChI Key： RLOKYAYBONXAOD-UHFFFAOYSA-N
• SMILES： OC(CCC(C1=NC=CN1C)N)=O

Computed Properties

• Exact Mass: 183.100776666g/mol
• Monoisotopic Mass: 183.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.5
• Topological Polar Surface Area: 81.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-amino-4-(1-methyl-1H-imidazol-2-yl)butanoic acid

Comprehensive Overview of 4-amino-4-(1-methyl-1H-imidazol-2-yl)butanoic acid (CAS No. 1517882-97-1)

4-amino-4-(1-methyl-1H-imidazol-2-yl)butanoic acid (CAS No. 1517882-97-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structure combining an imidazole ring with a butanoic acid backbone, making it a valuable intermediate in drug discovery and development. Researchers are particularly interested in its potential applications as a building block for novel therapeutics, especially in targeting enzyme inhibition and receptor modulation.

The compound's imidazole moiety is a critical functional group found in many biologically active molecules, such as histidine and purine derivatives. This structural feature enhances its relevance in medicinal chemistry, where it is often explored for its bioisosteric properties. With the growing demand for small-molecule drugs, 4-amino-4-(1-methyl-1H-imidazol-2-yl)butanoic acid has become a focal point in the design of targeted therapies, particularly for conditions like inflammatory diseases and metabolic disorders.

In recent years, the scientific community has shown increasing interest in imidazole-based compounds due to their versatility in drug design. The CAS No. 1517882-97-1 compound stands out for its potential to improve drug solubility and bioavailability, addressing key challenges in modern pharmacology. Its amino acid component further expands its utility, enabling integration into peptide mimetics and prodrug formulations.

From a synthetic perspective, 4-amino-4-(1-methyl-1H-imidazol-2-yl)butanoic acid offers opportunities for structure-activity relationship (SAR) studies. Researchers frequently modify its side chains to optimize binding affinity and selectivity for specific biological targets. This approach aligns with the broader trend of personalized medicine, where tailored molecular designs are crucial for treating complex diseases.

The compound's relevance extends to bioconjugation and proteomics, where it serves as a linker or labeling agent. Its carboxyl group and primary amine facilitate covalent attachment to proteins or other biomolecules, making it useful in diagnostic assays and imaging probes. This dual functionality positions it as a promising tool in biomarker discovery and theragnostic applications.

As the pharmaceutical industry shifts toward green chemistry, the synthesis of CAS No. 1517882-97-1 has also evolved to minimize environmental impact. Recent advancements in catalytic methods and solvent-free reactions have improved the compound's accessibility while reducing waste. These innovations resonate with the global push for sustainable drug development.

In summary, 4-amino-4-(1-methyl-1H-imidazol-2-yl)butanoic acid (CAS No. 1517882-97-1) represents a multifaceted compound with broad implications in drug discovery, bioconjugation, and biochemical research. Its unique structural attributes and adaptability make it a cornerstone in the quest for next-generation therapeutics and diagnostic tools.